Cas no 72432-03-2 (Miglitol)

Miglitol Properties

Names and Identifiers

• Miglitol
• 1-(2-hydroxyethyl)-2-(hydroxymethyl)piperidine-3,4,5-triol
• GLYSET
• N-(B-HYDROXYETHYL)-1-DEOXYNOJIRIMYCIN
• 1,5-dideoxy-1,5-[(2-hydroxyethyl)imino]-D-glucitol
• Diastabol
• Plumarol
• Glyset, N-(b-Hydroxyethyl)-1-deoxynojirimycin
• (2R,3R,4R)-1-(2-Hydroxyethyl)-2-(hydroxymethyl)-piperidine-3,4-diol
• Tosyl isocyanate
• BAY 1099
• BAY-m1099
• BAY-m-1099
• Seibule
• (2R,3R,4R,5S)-1-(2-hydroxyethyl)-2-(hydroxymethyl)piperidine-3,4,5-triol
• Miglitolum
• Miglitol (Glyset)
• 0V5436JAQW
• Bay m 1099
• Miglitolum [Latin]
• DSSTox_CID_3323
• DSSTox_RID_76977
• DSSTox_GSID_23323
• C8H17NO5
• N-(2-Hydroxyethyl)-1-deoxynojirimycin
• SMR000466381
• Glyset (TN)
• (2R,3R,4R,5S)-1-(2-Hydroxyethyl)-2-(hyd
• BAY1099
• BAY o1099
• N-hydroxyethyl-1-desoxynojirimycin (BAY o1099)
• 3,4,5-PIPERIDINETRIOL, 1-(2-HYDROXYETHYL)-2-(HYDROXYMETHYL)-, (2R-(2.ALPHA.,3.BETA.,4.ALPHA.,5.BETA.))-
• Q772735
• MIGLITOL [MI]
• NSC-758702
• MLS001424128
• NS00004693
• MLS006011963
• A837526
• 72432-03-2
• MFCD00867240
• W-104490
• (2R,3R,4R,5S)-1-(2-Hydroxyethyl)-2-(hydroxymethyl)-3,4,5-piperidinetriol
• CAS-72432-03-2
• Miglitol [USAN:INN:BAN]
• AKOS015969689
• MIGLITOL (MART.)
• Z1269163651
• MIGLITOL [ORANGE BOOK]
• S2589
• Miglitol (JP17/USAN/INN)
• CHEMBL1561
• 1204250-58-7
• CCG-100920
• N-(beta-Hydroxyethyl)-1-deoxynojirimycin
• MIGLITOL [VANDF]
• KS-1242
• 1,5-Dideoxy-1,5-((2-hydroxyethyl)imino)-D-glucitol
• BDBM50242271
• Tox21_111436_1
• GTPL4842
• (4R,5R)-1-(2-hydroxyethyl)-2-(hydroxymethyl)piperidine-3,4,5-triol
• CHEBI:6935
• UNII-0V5436JAQW
• N-hydroxyethyl-1-desoxynojirimycin
• SK-983
• 1,5-Dideoxy-1,5-
• BAY1099;BAY-m1099
• cid_441314
• BRD-K44779798-001-06-5
• Bay m1009
• N-(2-Hydroxyethyl)moranoline
• baym1099
• EN300-119541
• MIGLITOL [USAN]
• N-hydroxyethyl-1-desoxy-nojirimycin
• MLS000759514
• HY-B0481
• SR-01000759413-4
• MIGLITOL [WHO-DD]
• MIGLITOL [JAN]
• Tox21_111436
• DB00491
• NCGC00270540-02
• AB00639982_08
• Miglitolum (Latin)
• NSC 758702
• SR-01000759413
• HMS2051D05
• D00625
• HMS3713J07
• MIGLITOL [INN]
• (2R,3R,4R,5S)-1-(2-Hydroxyethyl)-2-(2-hydroxymethyl)-3,4,5-piperidinetriol
• MIGLITOL [MART.]
• 3,4,5-Piperidinetriol, 1-(2-hydroxyethyl)-2-(hydroxymethyl)-, (2R-(2alpha,3beta,4alpha,5beta))-
• NCGC00095127-01
• SCHEMBL22593
• DTXCID703323
• (2R,3R,4R,5S)-1-ethoxy-2-(hydroxymethyl)piperidine-3,4,5-triol
• HSDB 8022
• N-hydroxylethyl-1-deoxynojirimycin
• C07708
• C76308
• EINECS 276-661-6
• 3,4,5-piperidinetriol, 1-(2-hydroxyethyl)-2-(hydroxymethyl)-, (2R-(2alpha,3beta,4alpha, 5beta))-
• M2302
• DTXSID0023323
• NC00170
• BIDD:GT0732
• AB00639982-06
• IBAQFPQHRJAVAV-ULAWRXDQSA-N
• Miglitol (JP18/USAN/INN)
• +Expand

• MDL： MFCD00867240
• InChIKey： IBAQFPQHRJAVAV-ULAWRXDQSA-N
• Inchi： 1S/C8H17NO5/c10-2-1-9-3-6(12)8(14)7(13)5(9)4-11/h5-8,10-14H,1-4H2/t5-,6+,7-,8-/m1/s1
• SMILES： O([H])[C@@]1([H])[C@@]([H])([C@]([H])(C([H])([H])N(C([H])([H])C([H])([H])O[H])[C@]1([H])C([H])([H])O[H])O[H])O[H]
• BRN： 5329949

Computed Properties

• Exact Mass: 207.11100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 3
• Monoisotopic Mass: 207.111
• Heavy Atom Count: 14
• Complexity: 179
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.6
• Topological Polar Surface Area: 104

Experimental Properties

• LogP: -3.32420
• PSA: 104.39000
• Merck: 6187
• Refractive Index: 1.598
• Water Partition Coefficient: dissolution
• Boiling Point: 453.7°C at 760 mmHg
• Melting Point: 144.0 to 148.0 deg-C
• Vapor Pressure: 0.0±2.5 mmHg at 25°C
• Flash Point: 284.3±27.4 °C
• Solubility: In vitro: H2O ≥ 200 mg/ml (965.16 mm) * "≥" means soluble, but saturation unknown
• Color/Form: Solid powder, power
• pka: 5.9(at 25℃)
• Specific Rotation: -7.0 to -9.0° (c=5 in H2O)
• Density: 1.458

Related Categories

• Other Chemical Reagents